Cas no 2138152-46-0 (1H-Pyrazole-3-ethanamine, 1-ethyl-4-methyl-)

• Product Name: 1H-Pyrazole-3-ethanamine, 1-ethyl-4-methyl-
• CAS No: 2138152-46-0
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 5279119
• Update Time: 2025-07-18

1H-Pyrazole-3-ethanamine, 1-ethyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-ethanamine, 1-ethyl-4-methyl-

• Inchi： 1S/C8H15N3/c1-3-11-6-7(2)8(10-11)4-5-9/h6H,3-5,9H2,1-2H3
• InChI Key： PRSOYIUOVGOMAM-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(C)C(CCN)=N1

Additional information on 1H-Pyrazole-3-ethanamine, 1-ethyl-4-methyl-

Comprehensive Overview of 1H-Pyrazole-3-ethanamine, 1-ethyl-4-methyl- (CAS No. 2138152-46-0)

The compound 1H-Pyrazole-3-ethanamine, 1-ethyl-4-methyl- (CAS No. 2138152-46-0) is a specialized organic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. With the increasing demand for novel chemical entities in research and development, this compound stands out for its unique structural features and functional versatility. In this article, we delve into the properties, synthesis, and potential uses of this intriguing molecule, while also addressing some of the most frequently asked questions in the field.

The pyrazole core of 1H-Pyrazole-3-ethanamine, 1-ethyl-4-methyl- is a five-membered heterocyclic ring containing two nitrogen atoms. This structural motif is widely recognized for its bioactivity and is a common scaffold in many commercially available drugs. The addition of the ethyl and methyl substituents at the 1 and 4 positions, respectively, further enhances the molecule's stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in how these modifications influence the compound's interactions with biological targets.

One of the most searched questions in the context of pyrazole derivatives is their role in drug discovery. 1H-Pyrazole-3-ethanamine, 1-ethyl-4-methyl- has shown promise in preliminary studies as a building block for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. These applications align with current trends in precision medicine, where targeted therapies are increasingly sought after. The compound's ability to act as a ligand or a precursor for more complex structures makes it a hot topic in medicinal chemistry forums and academic discussions.

Another area of interest is the synthetic routes to 1H-Pyrazole-3-ethanamine, 1-ethyl-4-methyl-. Modern organic synthesis emphasizes efficiency, scalability, and environmental sustainability. Recent advancements in catalytic methods and green chemistry have enabled more streamlined production of such compounds, reducing waste and energy consumption. This aligns with the broader industry shift toward sustainable practices, a topic frequently searched by professionals and students alike.

In addition to its pharmaceutical potential, 1H-Pyrazole-3-ethanamine, 1-ethyl-4-methyl- has applications in material science. Its rigid yet flexible structure makes it a candidate for designing advanced polymers and coatings with tailored properties. Researchers are exploring its use in creating materials with enhanced thermal stability or specific electronic characteristics, which are highly relevant in the development of next-generation technologies.

The safety and handling of 1H-Pyrazole-3-ethanamine, 1-ethyl-4-methyl- are also common search queries. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should always be followed. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas. Such precautions are part of the broader conversation about laboratory safety, which remains a top priority in both academic and industrial settings.

Looking ahead, the demand for pyrazole-based compounds like 1H-Pyrazole-3-ethanamine, 1-ethyl-4-methyl- is expected to grow, driven by their versatility and the ongoing need for innovative chemical solutions. Whether in drug development, agrochemicals, or advanced materials, this compound exemplifies the intersection of chemistry and cutting-edge research. Its study not only advances scientific knowledge but also opens doors to practical applications that can address some of today's most pressing challenges.